Cas no 2034609-67-9 (2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one)

• Product Name: 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one
• CAS No: 2034609-67-9
• MF: C₂₀H₃₀N₂OS
• MW: 346.530004024506
• CID: 5337092
• Update Time: 2025-05-23

2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)butan-1-one
• 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one

• Inchi： 1S/C20H30N2OS/c1-2-19(17-7-4-3-5-8-17)20(23)22-12-6-11-21(13-14-22)18-9-15-24-16-10-18/h3-5,7-8,18-19H,2,6,9-16H2,1H3
• InChI Key： KKAIPVSKYVNZBA-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(C(C2C=CC=CC=2)CC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.6
• Topological Polar Surface Area: 48.8

Additional information on 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one

Introduction to 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one (CAS No. 2034609-67-9)

2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one, identified by its CAS number 2034609-67-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic moieties, which are often pivotal in modulating biological pathways. The structural framework of this molecule incorporates a phenyl group, a butanone moiety, and a thiazepane-based diazepan ring system, making it a promising candidate for further exploration in drug discovery.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The thiazepane ring, a sulfur-containing heterocycle, is known for its versatility in interacting with biological targets, particularly enzymes and receptors involved in various disease mechanisms. The presence of the phenyl group and the butanone side chain further enhances its structural diversity, allowing for fine-tuned interactions with biological systems. Such structural features are often exploited to develop molecules with improved pharmacokinetic properties and reduced off-target effects.

In recent years, there has been a growing interest in the exploration of diazepane derivatives due to their demonstrated efficacy in various pharmacological contexts. The diazepan ring system, characterized by its nitrogen-rich core, is known to exhibit significant binding affinity to certain biological targets, making it a valuable scaffold for medicinal chemists. The incorporation of a thiazole ring at the 4-position of the diazepan moiety in 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one introduces additional conformational flexibility and electronic properties that can be leveraged to optimize drug-like characteristics.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of multiple reactive sites—such as the ketone group in the butanone moiety and the nitrogen atoms in the diazepan ring—provides chemists with numerous opportunities to modify and functionalize the molecule. This versatility is particularly valuable in drug discovery pipelines where lead optimization often requires iterative modifications to enhance potency, selectivity, and metabolic stability.

The pharmacological profile of 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one is currently under investigation by several research groups aiming to uncover new therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders, inflammation, and cancer. The unique combination of structural elements makes it a promising candidate for further preclinical development. However, detailed pharmacological characterization is still needed to fully elucidate its mechanism of action and therapeutic potential.

From a synthetic chemistry perspective, 2-phenyl-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]butan-1-one represents an excellent example of how intricate molecular architectures can be constructed through multi-step organic synthesis. The synthesis involves key transformations such as nucleophilic substitution reactions at the thiazole ring, cyclization processes to form the diazepan core, and functional group interconversions to introduce the phenyl and butanone moieties. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into methodologies that can be applied to other complex molecular systems.

The development of efficient synthetic routes for this compound is crucial for its continued exploration in medicinal chemistry. Researchers are focusing on optimizing reaction conditions to improve yield and purity while minimizing side products. Advances in catalytic systems and green chemistry principles are being leveraged to make these synthetic processes more sustainable and scalable. Such efforts are essential for ensuring that promising candidates like 2-phenyl-1-[4-(thian-4-ytl)-1,4-diazepan-l-ytl]butan-l-one can progress efficiently through preclinical testing and into clinical trials.

In conclusion,2-phelnl-l-[l(l-thiane-l-ytl)-l,l-diazepun-l-ytl]butun-l-one (CAS No. 20346()9_67_9) stands as a testament to the ongoing innovation in medicinal chemistry. Its unique structural features offer numerous opportunities for further research into novel therapeutic agents. As our understanding of biological targets advances,this compound may play an increasingly important role in addressing unmet medical needs across various therapeutic areas.